2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(3,4-dimethylphenyl)-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C15H14N2O3S/c1-10-7-8-12(9-11(10)2)17-15(18)16-13-5-3-4-6-14(13)21(17,19)20/h3-9H,1-2H3,(H,16,18)
• InChI Key: LETYOIPTQCDVFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)NC3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide, also known as DMTD, is a heterocyclic compound that has been extensively studied in scientific research. DMTD belongs to the class of benzothiadiazinone derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide exerts its biological effects through various mechanisms of action. It has been shown to scavenge free radicals and inhibit oxidative stress, which plays a crucial role in the pathogenesis of various diseases. 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide also inhibits the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation. Additionally, 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has been shown to inhibit the growth of various microorganisms, including bacteria and fungi.
Biochemical and Physiological Effects
2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has been shown to have several biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce lipid peroxidation. 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Furthermore, 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has been shown to protect against neurodegeneration and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has several advantages for lab experiments. It is readily available and can be synthesized using simple methods. 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is also stable and can be stored for extended periods without degradation. However, 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has some limitations for lab experiments. It has poor solubility in water, which can limit its use in aqueous systems. Additionally, 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide can exhibit non-specific binding to proteins, which can affect its biological activity.

Future Directions

There are several future directions for research on 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide. One potential area of research is the development of 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide analogs with improved solubility and specificity for certain biological targets. Another area of research is the investigation of 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide as a potential therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative disorders. Additionally, further studies are needed to elucidate the precise mechanisms of action of 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide and its effects on various biological pathways.

Synthesis Methods

2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide can be synthesized through various methods, including the reaction of 2-aminobenzenethiol with chloroacetic acid, followed by cyclization with sodium nitrite and hydrochloric acid. Another method involves the reaction of 2-aminobenzenethiol with phthalic anhydride in the presence of sulfuric acid, followed by oxidation with hydrogen peroxide.

Scientific Research Applications

2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has been extensively studied for its potential therapeutic applications. It has been shown to possess antioxidant, anti-inflammatory, and antimicrobial properties. 2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide has also been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative disorders.